Ethyl 3-bromo-5-sulfamoylbenzoate
Overview
Description
Ethyl 3-bromo-5-sulfamoylbenzoate is a chemical compound with the CAS Number: 1344362-77-1 . It has a molecular weight of 308.15 . The IUPAC name for this compound is ethyl 3-(aminosulfonyl)-5-bromobenzoate . It is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for Ethyl 3-bromo-5-sulfamoylbenzoate is1S/C9H10BrNO4S/c1-2-15-9(12)6-3-7(10)5-8(4-6)16(11,13)14/h3-5H,2H2,1H3,(H2,11,13,14) . This code provides a specific textual representation of the molecule’s structure. Physical And Chemical Properties Analysis
Ethyl 3-bromo-5-sulfamoylbenzoate is a powder that is stored at room temperature . Its molecular formula is C9H10BrNO4S and it has a molecular weight of 308.15 .Scientific Research Applications
Synthesis and Chemical Properties
Ethyl 3-bromo-5-sulfamoylbenzoate is used in various chemical synthesis processes. For example, Hamor and Reavlin (1967) explored its relation to anticonvulsant activity in alkyl o-sulfamoylbenzoates (Hamor & Reavlin, 1967). Similarly, Pokhodylo and Obushak (2019) utilized it in the synthesis of complex organic compounds, highlighting its versatility in organic chemistry (Pokhodylo & Obushak, 2019).
Pharmacological Research
In pharmacological research, compounds like ethyl 3-bromo-5-sulfamoylbenzoate have been used to develop potential drugs. For instance, Valenta et al. (1990) investigated its derivatives for potential neuroleptic properties (Valenta et al., 1990). Uno et al. (1979) synthesized derivatives of similar compounds to test for anticonvulsant activities, demonstrating its potential in developing new therapeutic agents (Uno et al., 1979).
Material Science and Industrial Applications
In material science, compounds like ethyl 3-bromo-5-sulfamoylbenzoate are used as raw materials for creating complex polymers. For instance, Bi Yun-mei (2011) synthesized ethyl 3,5-dibromobenzoate from similar compounds for preparing dendritic polymers, showcasing the role of such chemicals in advanced materials research (Bi Yun-mei, 2011).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 , which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing its dust/fume/gas/mist/vapors/spray and washing hands thoroughly after handling .
properties
IUPAC Name |
ethyl 3-bromo-5-sulfamoylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrNO4S/c1-2-15-9(12)6-3-7(10)5-8(4-6)16(11,13)14/h3-5H,2H2,1H3,(H2,11,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ATIAFQXCJHCQIQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CC(=C1)Br)S(=O)(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrNO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-bromo-5-sulfamoylbenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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